Cas no 58632-48-7 (7-Carbethoxy-4-methylcoumarin)

• Product Name: 7-Carbethoxy-4-methylcoumarin
• CAS No: 58632-48-7
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 377173
• Update Time: 2025-06-08

7-Carbethoxy-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, ethyl ester
• Carbamic acid, (4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, ethyl ester
• ethyl N-(4-methyl-2-oxochromen-7-yl)carbamate
• (4-methyl-2-oxo-2H-1-benzopyran-7-yl)carbamic acid ethyl ester
• 4-Methyl-7-carbethoxyaminocoumarin
• 7-carbethoxyamino-4-methyl-2H-chromen-2-one
• 7-Carbethoxyamino-4-methyl-coumarin
• 7-ethoxycarbonylamino-4-methylcoumarin
• ethyl(4-methyl-2-oxo-2h-chromen-7-yl)carbamate
• 7-Carbethoxy-4-methylcoumarin

• Inchi： 1S/C13H13NO4/c1-3-17-13(16)14-9-4-5-10-8(2)6-12(15)18-11(10)7-9/h4-7H,3H2,1-2H3,(H,14,16)
• InChI Key： SGBODDRGQKZBFJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=CC1=2)NC(=O)OCC)=O

Computed Properties

• Exact Mass: 247.08400

Experimental Properties

• PSA: 72.03000
• LogP: 2.68340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-Carbethoxy-4-methylcoumarin

Recent Advances in the Study of 7-Carbethoxy-4-methylcoumarin (CAS: 58632-48-7)

7-Carbethoxy-4-methylcoumarin (CAS: 58632-48-7) is a synthetic coumarin derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications. Recent studies have explored its potential as a fluorescent probe, enzyme inhibitor, and precursor for more complex bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 7-Carbethoxy-4-methylcoumarin on cytochrome P450 enzymes, which play a crucial role in drug metabolism. The researchers utilized molecular docking simulations and kinetic assays to demonstrate that this compound exhibits selective inhibition against CYP2C9, a key enzyme involved in the metabolism of many clinically relevant drugs. These findings suggest its potential utility in drug-drug interaction studies and personalized medicine approaches.

In the realm of fluorescence applications, a team from the University of Tokyo reported in Analytical Chemistry (2024) that 7-Carbethoxy-4-methylcoumarin serves as an excellent scaffold for developing ratiometric pH sensors. By modifying the carbethoxy group at the 7-position, they achieved a series of derivatives with tunable fluorescence properties across physiological pH ranges. This breakthrough opens new possibilities for intracellular pH monitoring and diagnostic applications.

Recent synthetic chemistry advancements have focused on utilizing 7-Carbethoxy-4-methylcoumarin as a building block for more complex heterocyclic systems. A Nature Communications paper (2023) described an innovative cascade reaction that converts this compound into polycyclic structures with potential anticancer activity. The research team at ETH Zurich demonstrated that these derivatives exhibit promising cytotoxicity against several cancer cell lines while showing minimal effects on normal cells.

From a pharmacological perspective, ongoing preclinical studies are exploring the anti-inflammatory properties of 7-Carbethoxy-4-methylcoumarin derivatives. Preliminary results presented at the 2024 American Chemical Society meeting indicate that certain analogs can effectively suppress NF-κB signaling pathways, suggesting potential applications in treating chronic inflammatory diseases. However, further optimization of pharmacokinetic properties is required before clinical translation.

The safety profile of 7-Carbethoxy-4-methylcoumarin has been systematically evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) employed in vitro and in vivo models to assess its acute and subchronic toxicity. The compound demonstrated favorable safety margins at pharmacologically relevant concentrations, though researchers noted the need for additional genotoxicity assessments.

Looking forward, the scientific community anticipates several promising directions for 7-Carbethoxy-4-methylcoumarin research. These include the development of more potent and selective enzyme inhibitors, expansion of its fluorescence applications through nanotechnology integration, and exploration of its potential in photodynamic therapy. The compound's structural versatility and well-characterized properties position it as a valuable tool for diverse chemical biology applications.